Cas no 918868-00-5 (2-(4-Ethyl-1H-1,2,3-triazol-1-yl)-N-methyladenosine)

• Product Name: 2-(4-Ethyl-1H-1,2,3-triazol-1-yl)-N-methyladenosine
• CAS No: 918868-00-5
• MF: C₁₅H₂₀N₈O₄
• MW: 376.37050151825
• CID: 769859
• Update Time: 2023-08-03

2-(4-Ethyl-1H-1,2,3-triazol-1-yl)-N-methyladenosine Chemical and Physical Properties

Names and Identifiers

• Adenosine, 2-(4-ethyl-1H-1,2,3-triazol-1-yl)-N-methyl-
• (2R,3R,4S,5R)-2-[2-(4-ethyltriazol-1-yl)-6-(methylamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• BDBM50199979
• 2-(4-Ethyl-1H-1,2,3-triazol-1-yl)-N-methyladenosine
• 2-(4-ethyl-1,2,3-triazol-1-yl)-N6-methyl-9-(beta-D-ribofuranosyl)-adenine
• (2R,3R,4S,5R)-2-(2-(4-Ethyl-1H-1,2,3-triazol-1-yl)-6-(methylamino)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol

• Inchi： 1S/C15H20N8O4/c1-3-7-4-23(21-20-7)15-18-12(16-2)9-13(19-15)22(6-17-9)14-11(26)10(25)8(5-24)27-14/h4,6,8,10-11,14,24-26H,3,5H2,1-2H3,(H,16,18,19)/t8-,10-,11-,14-/m1/s1
• InChI Key： JBQPJIFYNWOTMD-IDTAVKCVSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(NC)=NC(N3C=C(CC)N=N3)=NC1=2)O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 518
• XLogP3: 0.2
• Topological Polar Surface Area: 156